Cas no 1895672-87-3 (1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine)

• Product Name: 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine
• CAS No: 1895672-87-3
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 6456968
• PubChem ID: 117295303
• Update Time: 2025-09-23

1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine
• EN300-1778684
• 1895672-87-3
• 1-{3-[(dimethylamino)methyl]phenyl}-2-methylpropan-2-amine

• Inchi： 1S/C13H22N2/c1-13(2,14)9-11-6-5-7-12(8-11)10-15(3)4/h5-8H,9-10,14H2,1-4H3
• InChI Key： FHJCPCIWCLLMNT-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=CC=C(CN(C)C)C=1

Computed Properties

• Exact Mass: 206.178298710g/mol
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine

Professional Introduction to 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine (CAS No. 1895672-87-3)

1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine, with the CAS number 1895672-87-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural framework of this molecule incorporates a phenyl ring substituted with a dimethylamino group and an isobutylamine moiety, which contributes to its distinct chemical behavior and reactivity.

The synthesis of 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the dimethylamino group enhances the nucleophilicity of the molecule, making it a valuable intermediate in various synthetic pathways. Additionally, the isobutylamine side chain provides steric hindrance and influences the overall solubility and bioavailability of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The combination of a phenyl ring with an amino substituent has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine is being investigated for its potential role in these areas, particularly due to its ability to interact with various biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The phenyl ring serves as a core structure that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated that derivatives of this compound can modulate neurotransmitter receptors, which could have implications for treating neurological disorders such as depression and anxiety.

The dimethylamino group in 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine also plays a crucial role in its pharmacological profile. This group can participate in hydrogen bonding interactions with polar residues in proteins, thereby enhancing binding stability. Furthermore, the isobutylamine moiety contributes to the compound's lipophilicity, which is essential for crossing biological membranes and achieving effective drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet lab experiments. Molecular docking studies have been particularly useful in understanding how 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine interacts with target proteins. These studies have revealed potential binding sites on enzymes and receptors that could be exploited for therapeutic purposes.

The development of novel pharmaceutical agents often involves optimizing synthetic routes to improve yield and purity while minimizing side reactions. In the case of 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine, researchers have focused on developing efficient synthetic methodologies that preserve the integrity of the functional groups. This has led to the identification of catalysts and ligands that enhance reaction efficiency without compromising selectivity.

Evaluation of the pharmacokinetic properties of 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine is another critical aspect of its development as a potential drug candidate. Studies have been conducted to assess its metabolic stability, distribution, excretion, and toxicity (ADMET) profile. These investigations have provided valuable insights into how the compound behaves within living systems and have guided further optimization efforts.

The future prospects for 1-{3-(dimethylamino)methylphenyl}-2-methylpropan-2-amine are promising, with ongoing research aimed at expanding its therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are hopeful to uncover new ways in which this compound can be utilized to address unmet medical needs.